Cas no 1903113-69-8 (1-(2-bromo-5-methoxybenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine)

• Product Name: 1-(2-bromo-5-methoxybenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine
• CAS No: 1903113-69-8
• MF: C₂₀H₂₃BrN₄O₃
• MW: 447.325623750687
• CID: 5549761
• PubChem ID: 91816923
• Update Time: 2025-06-20

1-(2-bromo-5-methoxybenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• F6513-1096
• AKOS025377300
• 1903113-69-8
• (2-bromo-5-methoxyphenyl)-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl]methanone
• 1-(2-bromo-5-methoxybenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine
• (4-(2-bromo-5-methoxybenzoyl)piperazin-1-yl)(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)methanone

• Inchi： 1S/C20H23BrN4O3/c1-28-15-5-6-17(21)16(13-15)19(26)23-8-10-24(11-9-23)20(27)18-12-14-4-2-3-7-25(14)22-18/h5-6,12-13H,2-4,7-11H2,1H3
• InChI Key： MDMIEJZGPAWOMQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(N1CCN(C(C2C=C3CCCCN3N=2)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 446.09535g/mol
• Monoisotopic Mass: 446.09535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.7Ų

Additional information on 1-(2-bromo-5-methoxybenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine

Introduction to 1-(2-bromo-5-methoxybenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine (CAS No. 1903113-69-8)

The compound 1-(2-bromo-5-methoxybenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine, identified by its CAS number 1903113-69-8, represents a significant advancement in the field of medicinal chemistry. This intricate molecule has garnered attention due to its structural complexity and potential therapeutic applications. The presence of both bromo and methoxy substituents on the benzoyl moiety, coupled with the pyrazolo[1,5-a]pyridine core and piperazine appendage, suggests a multifaceted interaction with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug design, particularly those incorporating pyrazolo[1,5-a]pyridine scaffolds. These structures are known for their ability to modulate various biological pathways, making them valuable candidates for therapeutic intervention. The 1-(2-bromo-5-methoxybenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine molecule exemplifies this trend by combining a benzoyl group with a pyrazolo[1,5-a]pyridine moiety linked to a piperazine ring. This configuration allows for precise tuning of pharmacokinetic and pharmacodynamic properties.

The benzoyl group serves as a key pharmacophore in this compound, capable of engaging with biological targets through hydrogen bonding and hydrophobic interactions. The 2-bromo substituent enhances the electrophilicity of the benzoyl moiety, potentially facilitating further derivatization and customization for specific biological activities. Meanwhile, the 5-methoxy group introduces a hydrophilic element that can influence solubility and metabolic stability.

The core 4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine segment is particularly noteworthy due to its structural versatility. Pyrazolo[1,5-a]pyridines are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The piperazine ring further contributes to the compound's potential by providing a nitrogen-rich environment that can interact with biological targets such as enzymes and receptors.

Current research in medicinal chemistry emphasizes the development of molecules with dual or multiple functionalities. The 1-(2-bromo-5-methoxybenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine structure aligns well with this trend by integrating multiple pharmacophoric elements into a single scaffold. This design approach not only increases the likelihood of finding compounds with desired biological activities but also reduces the complexity of drug development processes.

In vitro studies have begun to explore the potential of this compound in various therapeutic contexts. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The combination of the pyrazolo[1,5-a]pyridine and piperazine moieties may confer unique properties that make it suitable for treating conditions such as depression and epilepsy.

The bromo and methoxy substituents on the benzoyl group are particularly interesting from a synthetic perspective. They provide handles for further functionalization through cross-coupling reactions or other chemical transformations. This flexibility allows chemists to modify the compound's structure in ways that optimize its biological activity while maintaining its core framework.

Advances in computational chemistry have also played a crucial role in understanding the potential of this molecule. Molecular modeling studies have helped predict how it might interact with biological targets at the atomic level. These insights are invaluable for guiding experimental efforts and improving the efficiency of drug discovery programs.

The synthesis of 1-(2-bromo-5-methoxybenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by functional group modifications. Each step must be rigorously controlled to avoid unwanted side products that could compromise the compound's integrity.

As research progresses，the applications of this compound are expected to expand beyond initial therapeutic areas. Its unique structural features make it a versatile building block for designing novel molecules with tailored properties. By leveraging advances in synthetic chemistry and computational biology，scientists can unlock its full potential as a therapeutic agent or as a lead compound for further drug development.